Cas no 2580223-58-9 (tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate)

tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate structure
2580223-58-9 structure
Product Name:tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate
CAS No:2580223-58-9
MF:C13H21NO3
MW:239.310744047165
MDL:MFCD33020855
CID:4766278
PubChem ID:155859099
Update Time:2023-11-22

tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • AT26052
    • Tert-butyl N-(1-formylspiro[3.3]heptan-3-yl)carbamate
    • TERT-BUTYL (3-FORMYLSPIRO[3.3]HEPTAN-1-YL)CARBAMATE
    • tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate
    • MDL: MFCD33020855
    • Inchi: 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10-7-9(8-15)13(10)5-4-6-13/h8-10H,4-7H2,1-3H3,(H,14,16)
    • InChI Key: GOSAJKNPUKQVRS-UHFFFAOYSA-N
    • SMILES: O=CC1CC(C21CCC2)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 328
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.4

tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B669020-100mg
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9
100mg
$ 190.00 2023-04-18
TRC
B669020-500mg
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9
500mg
$ 873.00 2023-04-18
TRC
B669020-1g
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9
1g
$ 1240.00 2022-06-06
TRC
B669020-1000mg
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9
1g
$ 1499.00 2023-04-18
TRC
B669020-2.5g
tert-Butyl N-{3-Formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9
2.5g
$ 3000.00 2023-09-08
Enamine
EN300-27716570-0.05g
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9 95.0%
0.05g
$437.0 2025-03-20
Enamine
EN300-27716570-0.1g
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9 95.0%
0.1g
$570.0 2025-03-20
Enamine
EN300-27716570-0.25g
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9 95.0%
0.25g
$813.0 2025-03-20
Enamine
EN300-27716570-0.5g
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9 95.0%
0.5g
$1280.0 2025-03-20
Enamine
EN300-27716570-1.0g
tert-butyl N-{3-formylspiro[3.3]heptan-1-yl}carbamate
2580223-58-9 95.0%
1.0g
$1643.0 2025-03-20

tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Related Literature

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